4-[1-[1-(3-Methoxyphenyl)triazole-4-carbonyl]piperidin-4-yl]-3,3-dimethylazetidin-2-one

• IUPAC Name: 4-[1-[1-(3-methoxyphenyl)triazole-4-carbonyl]piperidin-4-yl]-3,3-dimethylazetidin-2-one
• InChI: InChI=1S/C20H25N5O3/c1-20(2)17(21-19(20)27)13-7-9-24(10-8-13)18(26)16-12-25(23-22-16)14-5-4-6-15(11-14)28-3/h4-6,11-13,17H,7-10H2,1-3H3,(H,21,27)
• InChI Key: ZVEVWDXOWKMBGC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(NC1=O)C2CCN(CC2)C(=O)C3=CN(N=N3)C4=CC(=CC=C4)OC)C
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a triazole ring, a piperidine ring, and an azetidinone ring. Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.

Synthesis Analysis

Triazoles can be synthesized through various methods, including the azide-alkyne Huisgen cycloaddition, which is a popular method due to its regioselectivity and wide substrate scope.

Molecular Structure Analysis

The molecular structure of triazoles depends on the position of the nitrogen atoms in the rings. There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole.

Chemical Reactions Analysis

Triazoles can participate in various chemical reactions due to their unique structure. For instance, they can act as ligands, stabilizing other compounds towards disproportionation and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles can vary widely depending on their specific structure and the presence of other functional groups.

Mechanism of Action

The mechanism of action of triazole compounds is often related to their ability to bind to various enzymes and receptors in biological systems.

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s important to note that all chemicals should be handled with appropriate safety precautions. Some triazole derivatives have been used in pharmaceutical applications, but their use can be limited by problems of bioavailability, toxicity, and side effects.

Future Directions

The future research directions could involve the synthesis of new triazole derivatives and the exploration of their potential biological activities. Given the wide range of biological activities exhibited by triazole compounds, they are of significant interest in the development of new therapeutic agents.